Cas no 1374652-37-5 (6-ethynyl-1h-pyrazolo[4,3-b]pyridine)

• Product Name: 6-ethynyl-1h-pyrazolo[4,3-b]pyridine
• CAS No: 1374652-37-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD22380510
• CID: 1244871
• PubChem ID: 118988825
• Update Time: 2025-04-20

6-ethynyl-1h-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Ethynyl-1H-pyrazolo[4,3-b]pyridine
• CS-0445689
• MFCD22380510
• 1374652-37-5
• 6-ethynyl-2H-pyrazolo[4,3-b]pyridine
• DA-36162
• D79807
• 6-ethynyl-1h-pyrazolo[4,3-b]pyridine

• MDL： MFCD22380510
• Inchi： 1S/C8H5N3/c1-2-6-3-7-8(9-4-6)5-10-11-7/h1,3-5H,(H,10,11)
• InChI Key： IDSVCLYHJYYJBX-UHFFFAOYSA-N
• SMILES： N1C2C=C(C#C)C=NC=2C=N1

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų